Cas no 5678-07-9 (2-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)acetic Acid)

5678-07-9 structure
Product name:2-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)acetic Acid
2-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)acetic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)acetic Acid
- AC1L6PIA; CTK1H2408; (1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-essigsaeure; SureCN5718031; 2-(1,5-dimethyl-3-oxo-2-phenyl-pyrazol-4-yl)acetic acid; (1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-acetic acid; NSC165825; (1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetic acid;
- SCHEMBL5718031
- NSC165825
- (1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetic acid
- 5678-07-9
- NSC-165825
- DTXSID40304453
-
- Inchi: InChI=1S/C13H14N2O3/c1-9-11(8-12(16)17)13(18)15(14(9)2)10-6-4-3-5-7-10/h3-7H,8H2,1-2H3,(H,16,17)
- InChI Key: KJUWDYDHIRWATR-UHFFFAOYSA-N
- SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)CC(=O)O
Computed Properties
- Exact Mass: 246.10052
- Monoisotopic Mass: 246.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 397
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 60.8Ų
Experimental Properties
- Density: 1.276
- Boiling Point: 407.7°C at 760 mmHg
- Flash Point: 200.4°C
- Refractive Index: 1.593
- PSA: 60.85
2-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)acetic Acid Related Literature
-
Mengmeng Lan,Guodong Cui,Hongwei Zhang Org. Chem. Front., 2019,6, 3566-3574
-
Yu-Dong Zhang,Jing Ping,Qi-Wei Wu,Hong-Bing Pan,Xing-He Fan,Zhihao Shen,Qi-Feng Zhou Polym. Chem., 2017,8, 1689-1698
-
R. P. Sugavaneshwar,T. Nagao,K. K. Nanda RSC Adv., 2012,2, 2713-2716
5678-07-9 (2-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)acetic Acid) Related Products
- 479-92-5(Propyphenazone)
- 2098065-17-7((4-(2-Hydroxyethyl)piperidin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone)
- 332407-62-2(N-5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl-2-methylpropanamide)
- 1272755-49-3(Fmoc-D-Tyr(Clt)-OH)
- 2770519-05-4(3-(3-Ethoxy-2,2-difluoro-3-oxopropyl)cyclobutane-1-carboxylic acid)
- 1804105-07-4(2-(Bromomethyl)benzo[d]oxazole-6-carboxamide)
- 16069-32-2([1,1'-Biphenyl]-2,4-diamine)
- 2248268-53-1(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(2,5-dioxopyrrolidin-1-yl)methyl]benzoate)
- 862741-12-6(1-methyl-4-4-(4-methylbenzenesulfonyl)-2-(2-methylphenyl)-1,3-oxazol-5-ylpiperazine)
- 1240578-12-4(1-(4-Tert-Butylbenzoyl)-2-methylpiperazine)
Recommended suppliers
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent

Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
